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Compound of Interest

Compound Name: 2-Methyl-5-propyloctane
CAS No.: 62184-34-3
Cat. No.: B15920432
Get Quote
. J

Proper disposal begins with a thorough understanding of the substance's chemical properties
and associated hazards. While specific hazard data for the isomer 2-Methyl-5-propyloctane is
not extensively documented, we can infer its hazard profile from its chemical structure as a
C12H26 alkane and by examining data for analogous compounds, such as n-dodecane.

Key Chemical and Physical Properties

Property Value Source
Molecular Formula C12H26 PubChem[1], NIST[2]
Molecular Weight 170.33 g/mol PubChem[1]
Boiling Point 191°C (375.8°F) ChemicalBook[3]
Density 0.748 g/cm? ChemicalBook][3]
) ) ~71°C - 83°C (160°F - Inferred from n-dodecane and
Estimated Flash Point
181.4°F) 2-Octanol[4][5][6€]
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Hazard Identification and Regulatory Classification

2-Methyl-5-propyloctane is an aliphatic hydrocarbon. Based on its structure and the
properties of similar alkanes, its primary hazards are:

o Flammability: With an estimated flash point above 60°C (140°F), it is classified as a
combustible liquid. While not as volatile as some solvents, its vapors can form flammable
mixtures with air, especially upon heating.[7][8][9]

» Aspiration Hazard: Like other long-chain alkanes, 2-Methyl-5-propyloctane may be fatal if
swallowed and enters the airways.[10][11]

 Skin Irritation: Prolonged or repeated contact can cause skin dryness or cracking due to its
defatting properties.[10][12]

Under the U.S. Environmental Protection Agency (EPA) regulations, specifically the Resource
Conservation and Recovery Act (RCRA), waste 2-Methyl-5-propyloctane is classified as a
hazardous waste due to its ignitability.[13][14][15]

o EPA Hazardous Waste Code: D001 (Ignitable Waste)[8][13]

This classification mandates a "cradle-to-grave” management approach, meaning the
generator of the waste is responsible for its safe handling from generation to final disposal.[15]

Step-by-Step Disposal Protocol for 2-Methyl-5-
propyloctane

The following procedures are designed to ensure the safe handling and disposal of 2-Methyl-5-
propyloctane in a laboratory setting, in compliance with EPA and Occupational Safety and
Health Administration (OSHA) standards.

Step 1: Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before handling 2-Methyl-5-propyloctane, ensure you are in a well-ventilated area, preferably
within a chemical fume hood.[16] All sources of ignition, such as open flames, hot plates, and
spark-producing equipment, must be eliminated from the vicinity.[17]
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Required PPE:

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
o Hand Protection: Chemical-resistant gloves, such as nitrile rubber.

o Body Protection: A standard laboratory coat.

Step 2: Waste Segregation at the Point of Generation

The principle of waste segregation is paramount to prevent dangerous chemical reactions and
to ensure the waste can be disposed of correctly.

e Do not mix 2-Methyl-5-propyloctane with other waste streams.
|t must be collected in a dedicated waste container for non-halogenated organic solvents.

o Rationale: Mixing with incompatible chemicals, such as strong oxidizing agents, can lead to
fire or explosions. Keeping it separate from halogenated solvents is often more cost-effective
for disposal.

Step 3: Selecting and Labeling the Waste Container
Proper containment and labeling are critical for safety and regulatory compliance.

» Container Selection: Use a clean, non-reactive container with a secure, tight-fitting screw
cap. Glass or high-density polyethylene (HDPE) bottles are typically suitable. The container
must be in good condition with no leaks or cracks.

o Labeling: The container must be clearly labeled as soon as the first drop of waste is added.
The label must include:

The words "Hazardous Waste"

[e]

[e]

The full chemical name: "2-Methyl-5-propyloctane”

The EPA Waste Code: D001

o
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o An indication of the hazards (e.g., "Ignitable”)
Step 4: Accumulation in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must have a designated Satellite Accumulation
Area (SAA).

o Location: The SAA must be at or near the point of waste generation and under the control of
the laboratory personnel.

o Storage: The waste container must be kept closed at all times, except when adding waste.
This minimizes the release of flammable vapors.

e Volume Limits: No more than 55 gallons of hazardous waste may be accumulated in an
SAA. Once this limit is reached, the waste must be moved to a central storage area within
three days.

Step 5: Arranging for Final Disposal

Disposal of hazardous waste must be conducted by a licensed and certified hazardous waste
management company.

o Contact your Institution's EHS Office: Do not attempt to dispose of the chemical waste
yourself. Your facility's Environmental Health and Safety (EHS) department is responsible for
coordinating the pickup and disposal of hazardous waste.

e Provide Information: When arranging for a pickup, be prepared to provide all the information
from the waste label.

¢ Never Pour Down the Drain: Aliphatic hydrocarbons like 2-Methyl-5-propyloctane are not to
be disposed of down the sanitary sewer. This can lead to environmental damage and
potentially create explosive conditions in the plumbing.

Visualizing the Disposal Workflow

To ensure clarity, the disposal process for 2-Methyl-5-propyloctane is summarized in the
following flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Methyl-5-propyloctane | C12H26 | CID 53424709 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. 2-methyl-5-propyloctane [webbook.nist.gov]
. 2-methyl-5-propyloctane [chemicalbook.com]

. spectrumchemical.com [spectrumchemical.com]

2
3
4
e 5. petrolab.com [petrolab.com]
6. WERCS Studio - Application Error [assets.thermofisher.com]
7. mlienvironmental.com [mlienvironmental.com]
8. my.alfred.edu [my.alfred.edu]
9

. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

¢ 10. merckmillipore.com [merckmillipore.com]

e 11. riccachemical.com [riccachemical.com]

e 12. fishersci.com [fishersci.com]

e 13. epa.gov [epa.gov]

e 14. actenviro.com [actenviro.com]

e 15. epa.gov [epa.gov]

¢ 16. file.medchemexpress.com [file.medchemexpress.com]
e 17. sigmaaldrich.com [sigmaaldrich.com]

¢ To cite this document: BenchChem. [Understanding the Hazard Profile of 2-Methyl-5-
propyloctane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15920432/docs#understanding-the-hazard-profile-of-
2-methyl-5-propyloctane]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15920432?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-5-propyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-5-propyloctane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C62184343
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11471985.htm
https://www.spectrumchemical.com/media/sds/O1005_AGHS.pdf
https://www.petrolab.com/-/media/ametekpetrolab/files/material-safety-data-sheets/msds-n-dodecane.pdf?la=en&revision=e6798a1e-7b3a-4f27-b658-90c36db7944d&hash=CEA0D0E86DA727EFFDDD3D59440296BC
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://mlienvironmental.com/blog/hazardous-waste-guide-flammable-liquids-classification/
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.merckmillipore.com/Web-GT-Site/en_US/-/GTQ/ShowDocument-File?ProductSKU=MDA_CHEM-820543&DocumentType=MSD&DocumentId=820543_SDS_IE_EN.PDF&DocumentUID=620947&Language=EN&Country=IE&Origin=null
https://www.riccachemical.com/WebsiteDocuments/SDS/R4206500.pdf
https://www.fishersci.com/store/msds?partNumber=AC434591000&countryCode=US&language=en
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.actenviro.com/epa-waste-codes__trashed/
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-overview
https://file.medchemexpress.com/batch_PDF/HY-19358/2-Methyl-5-HT-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/m48805
https://www.benchchem.com/product/b15920432/docs#understanding-the-hazard-profile-of-2-methyl-5-propyloctane
https://www.benchchem.com/product/b15920432/docs#understanding-the-hazard-profile-of-2-methyl-5-propyloctane
https://www.benchchem.com/product/b15920432/docs#understanding-the-hazard-profile-of-2-methyl-5-propyloctane
https://www.benchchem.com/product/b15920432/docs#understanding-the-hazard-profile-of-2-methyl-5-propyloctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15920432?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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